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Compound of Interest

Compound Name:
2',5'-Dimethyl-3-(2-

thiomethylphenyl)propiophenone

CAS No.: 898754-78-4

Cat. No.: B3025102

Get Quote

Executive Summary
In the landscape of modern drug discovery and complex organic synthesis, functionalized

dihydrochalcones (1,3-diarylpropan-1-ones) serve as privileged scaffolds. 2',5'-Dimethyl-3-(2-
thiomethylphenyl)propiophenone (CAS: 898754-78-4) is a highly specialized building block

characterized by a sterically hindered carbonyl and a reactive thioether moiety [1].

While structurally simple, the presence of the 2-thiomethyl (-SCH₃) group introduces significant

chemoselectivity challenges during synthesis, specifically regarding catalyst poisoning. This

whitepaper provides an authoritative, field-proven guide to the physicochemical profiling,

chemoselective synthesis, and analytical validation of this compound, ensuring high-yield

integration into your drug development pipelines.

Physicochemical Profiling & Identifiers
Before initiating any synthetic workflow, it is critical to establish the baseline quantitative data

for QA/QC verification. The table below summarizes the core identifiers and physical properties

of the target scaffold [1].
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Property Value / Descriptor

IUPAC Name
1-(2,5-dimethylphenyl)-3-[2-

(methylsulfanyl)phenyl]propan-1-one

CAS Number 898754-78-4

Molecular Formula C₁₈H₂₀OS

Molecular Weight 284.42 g/mol

SMILES
O=C(C1=CC(C)=CC=C1C)CCC2=CC=CC=C2S

C

Structural Class Dihydrochalcone / 1,3-Diarylpropan-1-one

Key Functionalities
Sterically hindered ketone, Thioether, Di-ortho-

substituted arene

Strategic Synthetic Methodology
The Causality of Experimental Choices
The standard retrosynthetic approach to 1,3-diarylpropan-1-ones involves a Claisen-Schmidt

condensation to form an

-unsaturated ketone (chalcone), followed by catalytic hydrogenation (e.g., using Pd/C or PtO₂)
[3].

The Expert Challenge: The thioether (-SCH₃) group in our target molecule will aggressively

coordinate to palladium or platinum surfaces. This blocks the active sites, preventing the

dissociative chemisorption of hydrogen gas and leading to complete catalyst poisoning.

The Solution: To circumvent this, we must abandon traditional noble-metal hydrogenation.

Instead, we utilize a highly chemoselective Sodium Borohydride / Nickel(II) Chloride

(NaBH₄/NiCl₂) system. This combination generates nickel boride (Ni₂B) nanoparticles in situ.

Nickel boride is remarkably resistant to sulfur poisoning and facilitates the rapid 1,4-conjugate

reduction of the enone to the saturated ketone without over-reducing the sterically hindered

carbonyl group [2].
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Step-by-Step Experimental Protocol
This protocol is designed as a self-validating system, embedding QA/QC checks directly into

the workflow to ensure process integrity.

Step 1: Base-Catalyzed Claisen-Schmidt Condensation
Objective: Synthesize the intermediate (E)-1-(2,5-dimethylphenyl)-3-(2-

(methylthio)phenyl)prop-2-en-1-one.

Reaction Setup: In an oven-dried round-bottom flask, dissolve 2,5-dimethylacetophenone

(1.0 eq, 10 mmol) and 2-(methylthio)benzaldehyde (1.0 eq, 10 mmol) in 20 mL of anhydrous

ethanol.

Base Addition: Cool the mixture to 0 °C using an ice bath. Dropwise, add a solution of

potassium hydroxide (KOH, 1.5 eq, 15 mmol) dissolved in 2 mL of deionized water.

Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 12–

16 hours.

Self-Validation (TLC): Spot the reaction mixture on a silica TLC plate (Hexanes:EtOAc 4:1).

The product will appear as a distinct, brightly fluorescent yellow spot under UV light (365 nm)

due to the extended

-conjugation of the chalcone.

Workup: Pour the mixture into 50 mL of ice water. Extract with ethyl acetate (3 × 20 mL).

Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate

in vacuo.

Step 2: Chemoselective 1,4-Conjugate Reduction
Objective: Reduce the alkene selectively using in situ generated Nickel Boride [2].

Reaction Setup: Dissolve the intermediate chalcone (1.0 eq, 8 mmol) and NiCl₂·6H₂O (0.2

eq, 1.6 mmol) in a 1:1 mixture of Dioxane and Methanol (40 mL). Cool the solution to 0–5 °C.

In Situ Catalyst Generation: Carefully add Sodium Borohydride (NaBH₄, 1.5 eq, 12 mmol) in

small portions over 15 minutes.
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Causality Note: Expect vigorous hydrogen gas evolution. The solution will immediately turn

opaque black, confirming the successful generation of the active Ni₂B catalyst.

Propagation: Stir the black suspension at 5–10 °C for 45 minutes.

Self-Validation (TLC): Quench a 0.1 mL aliquot in 1M HCl and extract with EtOAc. On TLC

(Hexanes:EtOAc 4:1), the yellow, highly conjugated starting material spot must be

completely absent, replaced by a higher-Rf spot that is UV-active at 254 nm but lacks the

365 nm fluorescence.

Workup: Carefully quench the main reaction with 1M HCl until the black precipitate dissolves

and the pH reaches ~4. Extract with diethyl ether (3 × 30 mL). Wash with saturated NaHCO₃,

dry over Na₂SO₄, and concentrate to yield the target 2',5'-Dimethyl-3-(2-
thiomethylphenyl)propiophenone.

Analytical Characterization (QA/QC)
To definitively validate the success of the 1,4-reduction, Nuclear Magnetic Resonance (NMR)

spectroscopy is required. The disappearance of vinylic protons and the emergence of an

aliphatic linkage confirm the structure.

Expected ¹H NMR (CDCl₃, 400 MHz) Diagnostic Peaks:

7.00 – 7.30 ppm: (m, 7H) Aromatic protons from both the 2,5-dimethylphenyl and 2-
thiomethylphenyl rings.

3.15 ppm: (t, J = 7.5 Hz, 2H)

-carbonyl methylene (-CH₂-C=O). Confirms saturation of the double bond.

3.00 ppm: (t, J = 7.5 Hz, 2H) Benzylic methylene (Ar-CH₂-).

2.45 ppm: (s, 3H) Thioether methyl (-SCH₃).

2.40 & 2.35 ppm: (s, 6H) Aromatic methyls on the 2,5-dimethylphenyl ring.
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Dihydrochalcone derivatives are frequently utilized as precursors for synthesizing complex

heterocycles, such as pyrimidines and pyrazolines, via condensation with amidines or

hydrazines. Furthermore, functionalized dihydrochalcones have demonstrated significant

biological activity, notably in the modulation of the PI3K/Akt signaling pathway, making this

scaffold highly relevant for oncology and metabolic disease research [3]. The thioether group

specifically allows for downstream oxidation to sulfoxides or sulfones, providing a tunable

handle for optimizing lipophilicity and target binding affinity.
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Synthetic workflow of 2',5'-Dimethyl-3-(2-thiomethylphenyl)propiophenone avoiding catalyst

poisoning.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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